Cas no 101273-62-5 (1-methyl-1H-Indole-5-thiol)

• Product Name: 1-methyl-1H-Indole-5-thiol
• CAS No: 101273-62-5
• MF: C₉H₉NS
• MW: 163.239460706711
• CID: 1096267
• PubChem ID: 68085737
• Update Time: 2025-11-06

1-methyl-1H-Indole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Indole-5-thiol
• 1H-Indole-5-thiol, 1-methyl-

• Inchi： 1S/C9H9NS/c1-10-5-4-7-6-8(11)2-3-9(7)10/h2-6,11H,1H3
• InChI Key： OPLQWMNCTOFVLC-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(S)C=C2)C=C1

Computed Properties

• Exact Mass: 163.04557g/mol
• Monoisotopic Mass: 163.04557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 163.24g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 5.9Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 308.5±15.0 °C(Predicted)
• pka: 7.19±0.30(Predicted)

Additional information on 1-methyl-1H-Indole-5-thiol

Recent Advances in the Study of 1-methyl-1H-Indole-5-thiol (CAS: 101273-62-5) and Its Applications in Chemical Biology and Medicine

1-methyl-1H-Indole-5-thiol (CAS: 101273-62-5) is a sulfur-containing indole derivative that has recently garnered significant attention in chemical biology and medicinal chemistry due to its versatile reactivity and potential therapeutic applications. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Recent studies have explored its utility in drug discovery, particularly in the development of targeted therapies for cancer and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of 1-methyl-1H-Indole-5-thiol as a scaffold for designing potent inhibitors of protein kinases involved in cancer cell proliferation. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in derivatives with nanomolar inhibitory activity against specific kinase targets. This work highlights the potential of 1-methyl-1H-Indole-5-thiol as a versatile building block for kinase inhibitor development.

In the field of antimicrobial research, a recent investigation published in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of 1-methyl-1H-Indole-5-thiol derivatives as novel antibacterial agents. The study found that certain derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and other Gram-positive pathogens. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for combating antibiotic-resistant infections.

Beyond its direct therapeutic applications, 1-methyl-1H-Indole-5-thiol has also been investigated as a key intermediate in the synthesis of fluorescent probes for biological imaging. A 2024 study in Chemical Communications described the development of indole-based fluorescent sensors derived from this compound, which demonstrated high selectivity for detecting reactive oxygen species (ROS) in live cells. These probes could prove valuable for studying oxidative stress-related diseases and screening antioxidant compounds.

The chemical versatility of 1-methyl-1H-Indole-5-thiol (CAS: 101273-62-5) continues to inspire new research directions. Recent advances in synthetic methodology have enabled more efficient routes to this compound and its derivatives, facilitating broader exploration of its pharmacological potential. As research progresses, this molecule is likely to play an increasingly important role in the development of novel therapeutic agents and research tools in chemical biology and medicine.